Cas no 462068-88-8 (1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid)

• Product Name: 1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• CAS No: 462068-88-8
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5057419
• Update Time: 2025-07-17

1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• IFLab1_005967
• Oprea1_040130
• Oprea1_747527
• ARONIS001972
• IFLab2_000069
• HMS1428P05
• 1-benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• STK035407
• IDI1_011370
• IDI1_019095
• ST039970
• 2-(4-methoxyphenyl)-5-oxo-1-benzylpyrrolidine-3-carboxylic acid
• 1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid

• Inchi： 1S/C19H19NO4/c1-24-15-9-7-14(8-10-15)18-16(19(22)23)11-17(21)20(18)12-13-5-3-2-4-6-13/h2-10,16,18H,11-12H2,1H3,(H,22,23)
• InChI Key： REHJMAGOXBJGDO-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)C(C2C=CC(=CC=2)OC)N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid

Comprehensive Analysis of 1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid (CAS No. 462068-88-8)

1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid (CAS No. 462068-88-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinecarboxylic acid backbone, has garnered attention due to its structural complexity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule therapeutics, particularly in targeting inflammatory pathways and metabolic disorders.

The molecular structure of 1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid features a benzyl group and a 4-methoxyphenyl moiety, which contribute to its lipophilicity and binding affinity. These properties make it a candidate for enzyme inhibition studies, especially in the context of protease and kinase research. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking simulations, where CAS No. 462068-88-8 is often referenced as a model scaffold.

In the context of green chemistry, synthetic routes for 1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid are being optimized to reduce environmental impact. Researchers are investigating catalytic methods and solvent-free reactions to enhance yield and purity. This aligns with the growing demand for sustainable pharmaceutical intermediates, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing CAS No. 462068-88-8. These methods ensure compliance with Good Manufacturing Practices (GMP), a key concern for laboratories and regulatory bodies. The compound’s stability under various pH and temperature conditions is also a focus area, particularly for formulation scientists working on oral drug delivery systems.

Emerging applications of 1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid include its use in peptide mimetics and bioconjugation. Its ability to mimic natural substrates makes it valuable for designing enzyme inhibitors and receptor modulators. Additionally, the compound’s chiral center offers opportunities for stereoselective synthesis, a hot topic in asymmetric catalysis research.

For researchers sourcing CAS No. 462068-88-8, quality benchmarks such as ≥98% purity and certified reference standards are essential. Suppliers often highlight these specifications to address the stringent requirements of preclinical studies and patent applications. The compound’s Material Safety Data Sheet (MSDS) is another frequently searched document, emphasizing safe handling and storage protocols.

In summary, 1-Benzyl-2-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid represents a versatile tool in modern chemistry, bridging gaps between medicinal chemistry, process optimization, and biotechnology. Its relevance in high-throughput screening and structure-activity relationship (SAR) studies ensures continued interest from both academia and industry.